(4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methylpiperidin-1-yl)methanone

• IUPAC Name: [4-(3,4-dimethoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H26N2O5S/c1-16-10-12-24(13-11-16)23(26)22-15-25(17-8-9-19(29-2)20(14-17)30-3)18-6-4-5-7-21(18)31(22,27)28/h4-9,14-16H,10-13H2,1-3H3
• InChI Key: CRWINFVOGJDLHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol

Description

(4-(3,4-dimethoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(4-methylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H26N2O5S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Transformations and Synthetic Utilities

Research into compounds with complex structures, such as the one specified, often involves studies on their synthesis, chemical transformations, and potential as intermediates in the creation of other significant compounds. For example, investigations into the synthesis and chemical transformations of benzothiazepine derivatives reveal their significance in developing therapeutic agents with anticancer, anti-inflammatory, antioxidant, and antiviral activities (Raut et al., 2020). Similarly, the exploration of 1,2-benzoxathiin-4(3H)-one 2,2-dioxides and their derivatives highlights the potential of such compounds in the construction of new molecular systems with desirable pharmacological properties (Hryhoriv et al., 2021).

Pharmacological and Biological Activities

Compounds structurally related or bearing functional similarities to the specified molecule often undergo pharmacological evaluation to ascertain their potential bioactivities. The pharmacological profile of benzothiazepine and its derivatives, as discussed in a review, includes a wide range of bioactivities such as vasodilatory, tranquilizer, antidepressant, antihypertensive, and calcium channel blocker effects (Dighe et al., 2015). These activities underscore the vast potential of chemically intricate compounds in drug discovery and development.

Applications in Materials Science

The synthesis and application of compounds with intricate structures also extend to materials science, particularly in the development of organic light-emitting diodes (OLEDs) and other electronic devices. For instance, the utilization of BODIPY-based materials in OLEDs showcases the role of such compounds in advancing organic optoelectronics, highlighting their potential as metal-free infrared emitters (Squeo & Pasini, 2020).